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Compound of Interest

Compound Name: 4-Azidophenylarsonic acid

Cat. No.: B12366819 Get Quote

An In-depth Technical Guide to 4-
Azidophenylarsonic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Azidophenylarsonic acid, a

compound of interest in immunological research. Due to the limited availability of public data for

this specific molecule, this guide also includes information on the closely related and well-

documented precursor, 4-Aminophenylarsonic acid, to provide a more complete context.

Chemical Identity and Properties
4-Azidophenylarsonic acid is an organoarsenic compound characterized by the presence of

an azide functional group. While it is cited as a tool in immunological studies, a dedicated CAS

number is not readily available in public chemical databases. The molecular weight has been

reported by commercial suppliers.

Table 1: Physicochemical Properties of 4-Azidophenylarsonic Acid and its Precursor
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Property 4-Azidophenylarsonic Acid
4-Aminophenylarsonic
Acid (p-Arsanilic Acid)

CAS Number Not Available 98-50-0[1][2][3]

Molecular Formula C₆H₆AsN₃O₃ C₆H₈AsNO₃[1][2]

Molecular Weight 243.05 217.05 g/mol [3]

Appearance -
White to light yellow powder or

crystals[1]

Melting Point - ≥300 °C[3]

Solubility -

Sparingly soluble in cold water;

soluble in concentrated

mineral acids, alkali carbonate

solutions, alcohol, and diethyl

ether. Practically insoluble in

acetone, benzene, and

chloroform.[3]

Synonyms p-Azidophenylarsonic acid
p-Arsanilic acid, 4-

Aminobenzenearsonic acid[1]

Synthesis
A specific, peer-reviewed synthesis protocol for 4-Azidophenylarsonic acid is not readily

found in the scientific literature. However, a plausible and common method for its synthesis

would involve the diazotization of its precursor, 4-Aminophenylarsonic acid (p-arsanilic acid),

followed by a reaction with an azide salt, such as sodium azide. This is a standard chemical

transformation for converting an aromatic amine to an aromatic azide.

Plausible Synthesis Workflow
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Starting Material

Reaction Steps

Final Product

4-Aminophenylarsonic acid
(p-Arsanilic acid)

1. Diazotization
(NaNO₂, HCl, 0-5 °C)

 Forms diazonium salt intermediate 

2. Azide Substitution
(NaN₃)

 Intermediate reacts with azide 

4-Azidophenylarsonic acid

 Yields final product 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12366819#4-azidophenylarsonic-acid-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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